Cas no 1804469-07-5 (Ethyl 6-(difluoromethyl)-3-fluoro-4-methoxypyridine-2-carboxylate)

• Product name: Ethyl 6-(difluoromethyl)-3-fluoro-4-methoxypyridine-2-carboxylate
• CAS No: 1804469-07-5
• MF: C₁₀H₁₀F₃NO₃
• MW: 249.18651342392
• CID: 4883036

Ethyl 6-(difluoromethyl)-3-fluoro-4-methoxypyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(difluoromethyl)-3-fluoro-4-methoxypyridine-2-carboxylate

• Inchi： 1S/C10H10F3NO3/c1-3-17-10(15)8-7(11)6(16-2)4-5(14-8)9(12)13/h4,9H,3H2,1-2H3
• InChI Key： QTGGIOFRCCYLCN-UHFFFAOYSA-N
• SMILES： FC1C(=CC(C(F)F)=NC=1C(=O)OCC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 265
• XLogP3: 2.1
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 6-(difluoromethyl)-3-fluoro-4-methoxypyridine-2-carboxylate

Comprehensive Overview of Ethyl 6-(difluoromethyl)-3-fluoro-4-methoxypyridine-2-carboxylate (CAS No. 1804469-07-5)

Ethyl 6-(difluoromethyl)-3-fluoro-4-methoxypyridine-2-carboxylate (CAS No. 1804469-07-5) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and methoxy functional groups, has garnered attention for its potential in drug discovery and crop protection. Its molecular structure, featuring a pyridine-2-carboxylate backbone, makes it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for fluorinated compounds like Ethyl 6-(difluoromethyl)-3-fluoro-4-methoxypyridine-2-carboxylate has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its role as a building block for small-molecule inhibitors and herbicides. The compound's CAS No. 1804469-07-5 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry and agrochemical innovation.

The synthesis of Ethyl 6-(difluoromethyl)-3-fluoro-4-methoxypyridine-2-carboxylate involves multi-step organic reactions, including fluorination and esterification. Its difluoromethyl group is a key feature, often exploited to modulate the lipophilicity and electronic properties of target molecules. This aligns with the broader trend of incorporating fluorine atoms into drug candidates to improve their pharmacokinetic profiles.

From an environmental perspective, the compound's potential applications in sustainable agriculture are noteworthy. Its derivatives are being explored as eco-friendly pesticides, addressing the global push for green chemistry solutions. This resonates with current user queries about biodegradable agrochemicals and low-toxicity crop protectants.

In the pharmaceutical sector, CAS No. 1804469-07-5 is often associated with kinase inhibitors and anti-inflammatory agents. Its pyridine core is a common motif in FDA-approved drugs, making it a valuable scaffold for drug design. Recent publications highlight its utility in cancer therapy research, particularly in targeting tyrosine kinases.

The compound's physical and chemical properties, such as solubility and stability, are critical for formulation development. Analytical techniques like HPLC and NMR are routinely employed to characterize its purity, a topic frequently searched by quality control professionals. This underscores the importance of analytical method validation in ensuring reproducible results.

Looking ahead, Ethyl 6-(difluoromethyl)-3-fluoro-4-methoxypyridine-2-carboxylate is poised to play a pivotal role in precision medicine and smart farming. Its adaptability to combinatorial chemistry workflows makes it a favorite among researchers working on high-throughput screening platforms. As the scientific community continues to explore its potential, this compound remains a subject of intense study and innovation.